Cas no 23526-45-6 (Vomifoliol)

• Product Name: Vomifoliol
• CAS No: 23526-45-6
• MF: C₁₃H₂₀O₃
• MW: 224.296104431152
• CID: 260373
• PubChem ID: 5280462
• Update Time: 2025-04-19

Vomifoliol Chemical and Physical Properties

Names and Identifiers

• 2-Cyclohexen-1-one,4-hydroxy-4-[(1E,3R)-3-hydroxy-1-buten-1-yl]-3,5,5-trimethyl-, (4S)-
• Blumenol A
• (4S)-4-hydroxy-4-[(E,3R)-3-hydroxybut-1-enyl]-3,5,5-trimethylcyclohex-2-en-1-one
• VOMIFOLIOL
• FS-9636
• 2-Cyclohexen-1-one, 4-hydroxy-4-((1E,3R)-3-hydroxy-1-buten-1-yl)-3,5,5-trimethyl-, (4S)-
• 4-Hydroxy-4-(3-hydroxy-1-butenyl)-3,5,5-trimethyl-2-cyclohexen-1-one, (4S,3R)-(E)-(+/-)-
• Vomifoliol, (+)-
• NSC805019
• 50763-73-0
• NS00122932
• 2-Cyclohexen-1-one, 4-hydroxy-4-((1E,3R)-3-hydroxy-1-buten-1-yl)-3,5,5-trimethyl-, (4S)-rel-
• (4S)-4-hydroxy-4-[(1E,3R)-3-hydroxybut-1-enyl]-3,5,5-trimethylcyclohex-2-en-1-one
• CHEMBL463088
• HY-N1077
• B7QV234K84
• (4S)-4-hydroxy-4-[(1E,3R)-3-hydroxybut-1-en-1-yl]-3,5,5-trimethylcyclohex-2-en-1-one
• 2-Cyclohexen-1-one, 4-hydroxy-4-(3-hydroxy-1-butenyl)-3,5,5-trimethyl-, (R*,S*-(E))-(+/-)-
• 2-Cyclohexen-1-one, 4-hydroxy-4-((1E,3R)-3-hydroxy-1-butenyl)-3,5,5-trimethyl-, (4S)-
• CHEBI:49164
• (6S,9R)-6-HYDROXY-3-OXO-.ALPHA.-IONOL
• 2-Cyclohexen-1-one, 4-hydroxy-4-(3-hydroxy-1-butenyl)-3,5,5-trimethyl-, (+-)-
• 2-Cyclohexen-1-one, 4-hydroxy-4-(3-hydroxy-1-butenyl)-3,5,5-trimethyl-, (R*,S*-(E))-
• (+)-Vomifoliol
• BDBM50463336
• DTXSID601009964
• (S)-4-Hydroxy-4-((R,E)-3-hydroxybut-1-en-1-yl)-3,5,5-trimethylcyclohex-2-en-1-one
• 23526-45-6
• (+-)-Blumenol A
• (6S,7E,9R)-6,9-dihydroxy-4,7-megastigmadien-3-one
• (6S,9R)-6-hydroxy-3-oxo-alpha-ionol
• 2-CYCLOHEXEN-1-ONE, 4-HYDROXY-4-(3-HYDROXY-1-BUTENYL)-3,5,5-TRIMETHYL-, (+)-
• (+/-)-Blumenol-A
• SCHEMBL1243896
• CS-0016364
• FEMA no. 4661, (4S,3R)-(E)-(+/-)-
• 2-Cyclohexen-1-one, 4-hydroxy-4-(3-hydroxy-1-butenyl)-3,5,5-trimethyl-, (S-(R*,S*-(E)))-
• Roseoside aglycon
• KPQMCAKZRXOZLB-KOIHBYQTSA-N
• (+)-BLUMENOL A
• (6S,9R)-vomifoliol
• Vomifoliol, (+-)-
• UNII-P86438KC5J
• UNII-B7QV234K84
• AKOS032948398
• Q22911785
• (+-)-6-hydroxy-3-oxo-alpha-ionol
• (+/-)-Volifoliol
• C01760
• P86438KC5J
• (+-)-Vomifoliol
• NSC-805019
• DA-59041
• G14079
• Vomifoliol

• Inchi： 1S/C13H20O3/c1-9-7-11(15)8-12(3,4)13(9,16)6-5-10(2)14/h5-7,10,14,16H,8H2,1-4H3/b6-5+/t10-,13-/m1/s1
• InChI Key： KPQMCAKZRXOZLB-KOIHBYQTSA-N
• SMILES： O[C@]1(/C=C/[C@@H](C)O)C(C)=CC(CC1(C)C)=O

Computed Properties

• Exact Mass: 224.1413
• Monoisotopic Mass: 224.141245
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.5
• XLogP3: 0.5

Experimental Properties

• Color/Form: Powder
• Density: 1.1±0.1 g/cm3
• Boiling Point: 362.3±42.0 °C at 760 mmHg
• Flash Point: 187.1±24.4 °C
• Refractive Index: 1.567
• PSA: 57.53
• LogP: 1.59980
• Vapor Pressure: 0.0±1.8 mmHg at 25°C

Vomifoliol Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids
• Natural Products and Extracts Plant Extracts Plant based Echiochilon fruticosum
• Sesquiterpenoids